Cas no 891133-34-9 (methyl 2-({5,6-dimethyl-7-oxo-7H,8H-1,2,4triazolo4,3-apyrimidin-3-yl}sulfanyl)acetate)

• Product Name: methyl 2-({5,6-dimethyl-7-oxo-7H,8H-1,2,4triazolo4,3-apyrimidin-3-yl}sulfanyl)acetate
• CAS No: 891133-34-9
• MF: C₁₀H₁₂N₄O₃S
• MW: 268.292280197144
• CID: 6011110
• PubChem ID: 135732158
• Update Time: 2025-05-19

methyl 2-({5,6-dimethyl-7-oxo-7H,8H-1,2,4triazolo4,3-apyrimidin-3-yl}sulfanyl)acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-({5,6-dimethyl-7-oxo-7H,8H-1,2,4triazolo4,3-apyrimidin-3-yl}sulfanyl)acetate
• methyl 2-[(5,6-dimethyl-7-oxo-1H-[1,2,4]triazolo[4,3-a]pyrimidin-3-yl)sulfanyl]acetate
• AB00687663-01
• SR-01000020761
• 891133-34-9
• methyl 2-({5,6-dimethyl-7-oxo-7H,8H-[1,2,4]triazolo[4,3-a]pyrimidin-3-yl}sulfanyl)acetate
• F2513-0693
• methyl 2-((5,6-dimethyl-7-oxo-7,8-dihydro-[1,2,4]triazolo[4,3-a]pyrimidin-3-yl)thio)acetate
• SR-01000020761-1
• methyl 2-[(5,6-dimethyl-7-oxo-8H-[1,2,4]triazolo[4,3-a]pyrimidin-3-yl)sulfanyl]acetate
• AKOS024655129

• Inchi： 1S/C10H12N4O3S/c1-5-6(2)14-9(11-8(5)16)12-13-10(14)18-4-7(15)17-3/h4H2,1-3H3,(H,11,12,16)
• InChI Key： DTCMMMXCZCGZML-UHFFFAOYSA-N
• SMILES： C(OC)(=O)CSC1N2C(NN=1)=NC(=O)C(C)=C2C

Computed Properties

• Exact Mass: 268.06301143g/mol
• Monoisotopic Mass: 268.06301143g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 111Ų

Additional information on methyl 2-({5,6-dimethyl-7-oxo-7H,8H-1,2,4triazolo4,3-apyrimidin-3-yl}sulfanyl)acetate

Introduction to Methyl 2-({5,6-dimethyl-7-oxo-7H,8H-1,2,4triazolo[4,3-α]pyrimidin-3-yl}sulfanyl)acetate (CAS No. 891133-34-9)

Methyl 2-({5,6-dimethyl-7-oxo-7H,8H-1,2,4triazolo[4,3-α]pyrimidin-3-yl}sulfanyl)acetate, identified by its CAS number 891133-34-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of heterocyclic molecules that exhibit a unique structural framework characterized by a fused triazolopyrimidine core. The presence of multiple nitrogen atoms within this scaffold imparts distinctive electronic and steric properties, making it a promising candidate for various biochemical applications.

The5,6-dimethyl-7-oxo-7H,8H-1,2,4triazolo[4,3-α]pyrimidin-3-yl moiety is particularly noteworthy due to its potential role as a bioisostere for other nitrogen-containing heterocycles. Such bioisosterism is a key concept in medicinal chemistry, where structural analogs are designed to maintain similar biological activity while improving pharmacokinetic properties. The sulfanyl group appended to this moiety further enhances the compound's reactivity and potential for further functionalization. This dual functionality makes it an intriguing building block for the synthesis of more complex pharmacophores.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with therapeutic potential. Theacetateester functionality in Methyl 2-(5,6-dimethyl-7-oxo-7H,8H-1,2,4triazolo[4,3-α]pyrimidin-3-yl}sulfanyl)acetate not only contributes to the compound's solubility but also serves as a versatile handle for further chemical modifications. This has opened up avenues for exploring its utility in drug discovery and development.

The synthesis of this compound involves multi-step organic transformations that require precise control over reaction conditions. The introduction of the triazolopyrimidine core necessitates careful selection of reagents and catalysts to ensure high yield and purity. Advances in synthetic methodologies have enabled chemists to streamline these processes, making it more feasible to produce such complex molecules on a larger scale. This progress is particularly relevant in the context of modern drug development pipelines.

The pharmacological profile of Methyl 2-(5,6-dimethyl-7-oxo-7H,8H-1,2,4triazolo[4,3-a]pyrimidin-3 -ylsulfanyl)acetate is still under investigation; however preliminary studies suggest that it may exhibit interesting biological activities. The fused triazolopyrimidine scaffold is known to be present in several bioactive natural products and pharmaceutical agents. Therefore, it is reasonable to hypothesize that this compound could possess properties such as kinase inhibition or antimicrobial activity. Further research is needed to elucidate its exact mechanism of action and therapeutic potential.

In the realm of computational chemistry and molecular modeling, Methyl 2-(5 ,6 -dimethyl -7 -oxo -7 H ,8 H -1 ,2 ,4 tri azo lo [4 ,3 -a ] pyrim idin -3 -yl strong>< strong > sulfanyl strong >) ac etate) has been subjected to detailed computational studies to predict its binding affinity and interactions with biological targets. These studies often involve the use of high-performance computing resources and sophisticated algorithms to model complex molecular systems accurately. The insights gained from such simulations can guide experimental efforts by identifying key interaction sites and optimizing lead structures.

The versatility of this compound also extends to its potential applications in material science and agrochemicals. The unique structural features of Methyl 2-(5 ,6 -dimeth yl -7 -ox o -7 H ,8 H -1 ,2 ,4 tri az o lo [4 ,3 -a ] pyrim idin -3 -yl sulfanyl )acetate make it a suitable candidate for designing novel materials with enhanced properties or as intermediates in the synthesis of agrochemical agents.

The industrial-scale production of Methyl 2-(5 ,6 -dimeth yl -7 -ox o -7 H ,8 H -1 ,2 ,4 tri az o lo [4 ,3 -a ] pyrim idin -3 -yl sulfanyl )acetate presents several challenges that need to be addressed. Ensuring consistent quality control throughout the synthesis process is crucial for maintaining the desired biological activity. Additionally，optimizing reaction conditions to minimize waste and improve yield are essential considerations for sustainable manufacturing practices.

The regulatory landscape for new chemical entities like Methyl 2-(5 ,6 dim eth yl 7 ox o 7 H ,8 H 1 ,2 4 tri az o lo [4 3 α] py rim idin 3 yl sulfanyl) acetate em>) requires thorough documentation of its synthesis，characterization，and safety profile before it can be commercialized。 Compliance with international guidelines ensures that such compounds are safe for intended use while minimizing environmental impact。

In conclusion，Methyl 2-(< strong >5 ，6 dim eth yl ，7 ox o ，7 H ，8 H ，1 ，2 ，4 tri az o lo [4 ，3 α] py rim idin ，3 yl sulfanyl ) acet ate (CAS No . 891133－34－9) represents an exciting frontier in chemical biology and drug discovery。 Its unique structural features offer numerous possibilities for further exploration，both in academic research laboratories and industrial settings。 As our understanding of molecular interactions continues to evolve，compounds like this one will undoubtedly play a pivotal role in shaping the future of medicine。